Cas no 2763908-51-4 (2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[3-(trifluoromethyl)phenyl]acetic acid)

• Product Name: 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[3-(trifluoromethyl)phenyl]acetic acid
• CAS No: 2763908-51-4
• MF: C₁₃H₁₂F₃NO₄
• MW: 303.233894348145
• CID: 5561578
• PubChem ID: 165998897
• Update Time: 2025-05-20

2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[3-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2763908-51-4
• EN300-37344115
• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-[3-(trifluoromethyl)phenyl]acetic acid
• 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[3-(trifluoromethyl)phenyl]acetic acid

• Inchi： 1S/C13H12F3NO4/c1-2-6-21-12(20)17-10(11(18)19)8-4-3-5-9(7-8)13(14,15)16/h2-5,7,10H,1,6H2,(H,17,20)(H,18,19)
• InChI Key： SQDXKYHBPUZNND-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C(=O)O)NC(=O)OCC=C)(F)F

Computed Properties

• Exact Mass: 303.07184235g/mol
• Monoisotopic Mass: 303.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[3-(trifluoromethyl)phenyl]acetic acid

Comprehensive Overview of 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[3-(trifluoromethyl)phenyl]acetic acid (CAS No. 2763908-51-4)

The compound 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[3-(trifluoromethyl)phenyl]acetic acid (CAS No. 2763908-51-4) is a highly specialized organic acid derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylphenyl group and a prop-2-en-1-yloxy carbonyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing targeted therapies and sustainable crop protection solutions.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability. The 2-{[(Prop-2-en-1-yloxy)carbonyl]amino} segment further enhances the molecule's reactivity, enabling its use in peptide coupling and prodrug design. This aligns with the growing trend of precision medicine and green chemistry, where efficiency and environmental impact are prioritized.

The acetic acid functional group in this compound provides versatility for further derivatization, making it a cornerstone in structure-activity relationship (SAR) studies. Its application in drug discovery is particularly noteworthy, as it can serve as a scaffold for enzyme inhibitors or receptor modulators. Additionally, the 3-(trifluoromethyl)phenyl moiety is often associated with improved lipophilicity, a critical factor in optimizing drug delivery systems.

From an industrial perspective, CAS No. 2763908-51-4 is gaining attention for its potential in high-value chemical synthesis. Companies focusing on custom synthesis and contract research are exploring its utility in creating novel bioconjugates and small-molecule therapeutics. The compound's compatibility with click chemistry techniques further expands its applicability in biomarker development and diagnostic imaging.

Environmental and regulatory considerations are also shaping the discourse around this compound. Its low ecotoxicity profile and biodegradability potential make it a candidate for eco-friendly formulations. As the industry shifts toward sustainable chemical practices, 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-2-[3-(trifluoromethyl)phenyl]acetic acid could play a pivotal role in reducing the environmental footprint of fine chemical production.

In summary, CAS No. 2763908-51-4 represents a convergence of innovation in medicinal chemistry, agrochemical development, and green synthesis. Its multifaceted applications and alignment with global research trends underscore its importance in advancing next-generation therapeutics and sustainable technologies. Future studies will likely explore its potential in personalized medicine and circular economy initiatives, further solidifying its relevance in the scientific community.